Cas no 23023-13-4 (1-(3,4-Methylenedioxy)phenyl-2-butanone)

• Product Name: 1-(3,4-Methylenedioxy)phenyl-2-butanone
• CAS No: 23023-13-4
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD02093417
• CID: 88403
• PubChem ID: 89964
• Update Time: 2025-10-17

1-(3,4-Methylenedioxy)phenyl-2-butanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Methylenedioxy)phenyl-2-butanone
• 1-(1,3-Benzodioxol-5-yl)-2-butanone~Ethyl piperonyl ketone
• 1-(1,3-benzodioxol-5-yl)butan-2-one
• 1-[3,4-(Methylenedioxy)phenyl]-2-butanone
• 3,4-methylendioxyphenylbutan-2-one
• 1-(Benzo[d][1,3]dioxol-5-yl)butan-2-one
• SWKXHWCUDGJLNA-UHFFFAOYSA-N
• 1-(3,4-Methylenedioxyphenyl)-2-butanone
• FT-0605588
• 1-(3,4-Methylenedioxy)phenyl)-2-butanone
• 2-Butanone, 1-(1,3-benzodioxol-5-yl)-
• 1-(1,3-Benzodioxol-5-yl)-2-butanone
• AKOS006230419
• EINECS 245-384-2
• 1-(2H-1,3-BENZODIOXOL-5-YL)BUTAN-2-ONE
• DTXSID3066847
• 1-(1, 3-benzodioxol-5-yl)butan-2-one
• 1-(3,4-Methylenedioxyphenyl)butanone-2
• 2-Butanone,1-(1,3-benzodioxol-5-yl)-
• SCHEMBL7495851
• NS00027323
• 23023-13-4
• 1-(3,4-Methylenedioxy)phenyl-2-butanone, AldrichCPR
• MFCD02093417
• DB-080819

• MDL： MFCD02093417
• Inchi： 1S/C11H12O3/c1-2-9(12)5-8-3-4-10-11(6-8)14-7-13-10/h3-4,6H,2,5,7H2,1H3
• InChI Key： SWKXHWCUDGJLNA-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CC(CC)=O
• BRN： 6508240

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.175±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 130-134 ºC (0.1 Torr)
• Flash Point: 120.7±5.1 ºC,
• Refractive Index: 1.5375
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),
• Water Partition Coefficient: It is insoluble in water.
• PSA: 35.53000
• LogP: 1.93690

1-(3,4-Methylenedioxy)phenyl-2-butanone Security Information

• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S24/25

Additional information on 1-(3,4-Methylenedioxy)phenyl-2-butanone

Comprehensive Overview of 1-(3,4-Methylenedioxy)phenyl-2-butanone (CAS No. 23023-13-4): Properties, Applications, and Industry Insights

1-(3,4-Methylenedioxy)phenyl-2-butanone (CAS No. 23023-13-4), often referred to as MDP2B, is a specialized organic compound with a unique structural framework. Its molecular formula, C₁₁H₁₂O₃, highlights the presence of a methylenedioxy functional group attached to a phenyl ring, coupled with a butanone side chain. This combination grants the compound distinct chemical properties, making it a subject of interest in pharmaceutical research, flavor and fragrance industries, and organic synthesis. In recent years, its potential applications in green chemistry and sustainable manufacturing have also garnered attention, aligning with global trends toward eco-friendly solutions.

The compound's physicochemical properties include a moderate boiling point and solubility in common organic solvents, which facilitate its use in various laboratory protocols. Researchers have explored its role as an intermediate in synthesizing more complex molecules, particularly those with bioactive potential. For instance, derivatives of 1-(3,4-Methylenedioxy)phenyl-2-butanone have been investigated for their antioxidant and anti-inflammatory properties, though further clinical validation is required. These studies often appear in peer-reviewed journals, reflecting the compound's relevance in academic circles.

From an industrial perspective, CAS No. 23023-13-4 is valued for its role in producing aromatic compounds used in perfumery. Its methylenedioxy moiety contributes to a distinctive olfactory profile, making it a candidate for high-end fragrances. Additionally, the compound's stability under controlled conditions ensures its utility in long-term storage scenarios, a critical factor for manufacturers. Recent market analyses indicate growing demand for such niche chemicals, driven by consumer preferences for natural-inspired synthetics.

In the context of synthetic methodologies, 1-(3,4-Methylenedioxy)phenyl-2-butanone serves as a model substrate for catalytic reactions, including hydrogenation and oxidation. Innovations in catalyst design, such as the use of nanoparticles, have improved yield and selectivity in these processes. This aligns with broader industry shifts toward precision chemistry, where efficiency and waste reduction are prioritized. Online forums and research databases frequently feature discussions on optimizing these protocols, underscoring the compound's versatility.

Safety and regulatory compliance are paramount when handling CAS No. 23023-13-4. While not classified as hazardous under standard guidelines, proper personal protective equipment (PPE) and ventilation systems are recommended during laboratory use. Regulatory bodies like the EPA and REACH provide frameworks for its safe transport and disposal, ensuring minimal environmental impact. These protocols resonate with contemporary emphasis on responsible chemical management, a topic frequently searched by EHS professionals.

Looking ahead, the trajectory of 1-(3,4-Methylenedioxy)phenyl-2-butanone appears promising. Emerging studies on its electrochemical behavior suggest potential applications in energy storage systems, while its structural analogs are being probed for material science applications. As industries increasingly adopt AI-driven drug discovery platforms, compounds like MDP2B may gain further visibility. For now, its dual utility in research and commercial sectors solidifies its status as a noteworthy chemical entity.